amine hydrochloride CAS No. 2742657-95-8](/img/new.no-structure.jpg)
[(3-methanesulfonylphenyl)methyl](methyl)amine hydrochloride
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3-methanesulfonylphenyl)methylamine hydrochloride typically involves the reaction of 3-methanesulfonylbenzyl chloride with methylamine under controlled conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, and the product is purified through recrystallization or chromatography .
Industrial Production Methods
In an industrial setting, the production of (3-methanesulfonylphenyl)methylamine hydrochloride may involve large-scale batch reactors where the reactants are mixed and heated to the desired temperature. The reaction mixture is then cooled, and the product is isolated through filtration and drying processes .
Chemical Reactions Analysis
Types of Reactions
(3-methanesulfonylphenyl)methylamine hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions with reagents such as sodium hydroxide or potassium carbonate.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Sodium hydroxide in aqueous solution.
Major Products Formed
Oxidation: Formation of sulfone derivatives.
Reduction: Formation of amine derivatives.
Substitution: Formation of substituted benzyl derivatives.
Scientific Research Applications
(3-methanesulfonylphenyl)methylamine hydrochloride has a wide range of applications in scientific research:
Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of other compounds.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (3-methanesulfonylphenyl)methylamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, receptors, or signaling pathways, leading to various biological effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action .
Comparison with Similar Compounds
Similar Compounds
- [(3-methanesulfonylphenyl)methyl]amine hydrochloride
- (3-methanesulfonylphenyl)methylamine hydrochloride
- (3-methanesulfonylphenyl)methylamine hydrochloride
Uniqueness
(3-methanesulfonylphenyl)methylamine hydrochloride is unique due to its specific chemical structure, which imparts distinct reactivity and properties compared to its analogs.
Properties
CAS No. |
2742657-95-8 |
|---|---|
Molecular Formula |
C9H14ClNO2S |
Molecular Weight |
235.73 g/mol |
IUPAC Name |
N-methyl-1-(3-methylsulfonylphenyl)methanamine;hydrochloride |
InChI |
InChI=1S/C9H13NO2S.ClH/c1-10-7-8-4-3-5-9(6-8)13(2,11)12;/h3-6,10H,7H2,1-2H3;1H |
InChI Key |
GJUBERBJVOOASN-UHFFFAOYSA-N |
Canonical SMILES |
CNCC1=CC(=CC=C1)S(=O)(=O)C.Cl |
Purity |
95 |
Origin of Product |
United States |
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